Cas no 922591-17-1 (N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-(ethanesulfonyl)benzamide)

• Product Name: N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-(ethanesulfonyl)benzamide
• CAS No: 922591-17-1
• MF: C₁₈H₁₅ClN₂O₃S₂
• MW: 406.906300783157
• CID: 5496816
• Update Time: 2025-09-25

N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-(ethanesulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-ethylsulfonylbenzamide
• N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-(ethanesulfonyl)benzamide

• Inchi： 1S/C18H15ClN2O3S2/c1-2-26(23,24)16-6-4-3-5-14(16)17(22)21-18-20-15(11-25-18)12-7-9-13(19)10-8-12/h3-11H,2H2,1H3,(H,20,21,22)
• InChI Key： QCKRWVHNVSVCSR-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(Cl)C=C2)=CS1)(=O)C1=CC=CC=C1S(CC)(=O)=O

Additional information on N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-(ethanesulfonyl)benzamide

Introduction to N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-(ethanesulfonyl)benzamide (CAS No. 922591-17-1)

N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-(ethanesulfonyl)benzamide, a compound with the chemical identifier CAS No. 922591-17-1, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered considerable attention due to its potential therapeutic applications and mechanistic insights into its biological interactions.

The structural composition of N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-(ethanesulfonyl)benzamide encompasses several key pharmacophoric elements that contribute to its unique pharmacological profile. The presence of a thiazole ring, a chlorophenyl moiety, and an ethanesulfonylbenzamide group creates a synergistic effect that modulates various biological pathways. These structural features are not only critical for its interactions with biological targets but also for its solubility, stability, and overall bioavailability.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery, with thiazole derivatives being particularly prominent. The thiazole core in N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-(ethanesulfonyl)benzamide has been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of the chlorophenyl group further enhances its binding affinity to specific enzymes and receptors, making it a promising candidate for further investigation.

The ethanesulfonylbenzamide moiety adds another layer of complexity to the molecule, influencing its pharmacokinetic properties. This group is known to improve metabolic stability and enhance binding interactions with target proteins. The combination of these structural elements makes N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-(ethanesulfonyl)benzamide a versatile scaffold for developing novel therapeutic agents.

In the context of contemporary pharmaceutical research, the development of small molecules that can modulate protein-protein interactions (PPIs) has become a focal point. Thiazole derivatives have been identified as effective PPI modulators due to their ability to disrupt or stabilize protein complexes involved in various disease pathways. The structure of N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-(ethanesulfonyl)benzamide suggests that it may interact with key PPIs relevant to cancer and inflammatory diseases.

One of the most compelling aspects of this compound is its potential application in oncology research. Preclinical studies have demonstrated that thiazole-based molecules can inhibit the activity of kinases and other enzymes overexpressed in cancer cells. The specific arrangement of functional groups in N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-(ethanesulfonyl)benzamide may allow it to selectively target these enzymes without affecting normal cellular processes.

The ethanesulfonyl group also plays a crucial role in enhancing the compound's bioavailability. Sulfonyl groups are known to improve solubility and permeability across biological membranes, which is essential for effective drug delivery. This feature makes N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-(ethanesulfonyl)benzamide an attractive candidate for oral administration and other routes of delivery.

Furthermore, the chlorophenyl moiety contributes to the compound's ability to cross the blood-brain barrier (BBB), which is critical for treating central nervous system (CNS) disorders. By optimizing the lipophilicity and charge distribution within the molecule, researchers can enhance its ability to penetrate this barrier and reach target sites in the brain.

Recent advances in computational chemistry have enabled more accurate predictions of molecular interactions using computational models. These models can simulate how N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-(ethanesulfonyl)benzamide interacts with biological targets at the atomic level. This approach has been instrumental in refining drug candidates and improving their efficacy while minimizing side effects.

The synthesis of complex molecules like N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-(ethanesulfonyl)benzamide requires meticulous attention to detail and advanced synthetic techniques. Modern methodologies have made it possible to construct such intricate structures with high precision and yield. The development of novel synthetic routes has also contributed to reducing costs and improving scalability for industrial production.

In conclusion, N-4-(4-chlorophenyl)-1,3-thiazol-2-ylyl(ethanesulfonyl)benzamide (CAS No. 92259117 1 ) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activities make it a valuable asset in drug discovery efforts aimed at treating various diseases, particularly cancer and inflammatory disorders. As research continues to uncover new therapeutic targets and mechanisms, compounds like this are poised to play a pivotal role in shaping the future of medicine.